Cas no 693-95-8 (4-methyl-1,3-thiazole)

4-methyl-1,3-thiazole Properties

Names and Identifiers

• 4-Methylthiazole
• 4-METHYL-1,3-THIAZOLE
• FEMA 3716
• FEMA NUMBER 3716
• METHYLTHIAZOLE, 4-
• 4-methyl-thiazol
• Thiazole, 4-methyl-
• 4-methylthiazole,4-methyl-1,3-thiazole
• 4-Methylthizaole
• METHYLTHIAZOLE, 4-(AS)
• 4-Methyl thiazole
• 4-Methyl-Thiazole
• FEMA No. 3716
• QMHIMXFNBOYPND-UHFFFAOYSA-N
• X8S174990R
• 4-methyl-5H-1,3-thiazole
• 4-methyithiazole
• 4 -methyl-thiazole
• PubChem23683
• DSSTox_CID_7300
• DSSTox_RID_78395
• DSSTox_GSID_27300
• 4-Methyl-1,3-thiazole #
• MLS002152888
• +Expand

• MDL： MFCD00005340
• InChIKey： QMHIMXFNBOYPND-UHFFFAOYSA-N
• Inchi： 1S/C4H5NS/c1-4-2-6-3-5-4/h2-3H,1H3
• SMILES： S1C([H])=NC(=C1[H])C([H])([H])[H]
• BRN： 0105228

Computed Properties

• Exact Mass: 99.01430
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 99.01427
• Heavy Atom Count: 6
• Complexity: 46.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 41.1

Experimental Properties

• LogP: 1.45150
• PSA: 41.13000
• Refractive Index: n20/D 1.524(lit.)
• Boiling Point: 133-134 °C(lit.)
• Flash Point: Fahrenheit: 89.6 ° f
  Celsius: 32 ° c
  
• FEMA: 3716
• Color/Form: Colorless liquid.
• Solubility: Not determined.
• Density: 1.09 g/mL at 25 °C(lit.)

4-methyl-1,3-thiazole Security Information

• Symbol: GHS02 GHS05 GHS07
• RTECS：XJ5096000
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S16-S26-S39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R22
• Hazard Level：3
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 1993 3/PG 3
• Hazard Statement： H226,H302,H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Prompt：warning
• Storage Condition：Inert atmosphere,2-8°C(BD22222)
• PackingGroup：III
• Risk Phrases： 10-22-37/38-41
• Signal Word：Danger
• TSCA：T
• HazardClass：3

4-methyl-1,3-thiazole Customs Data

• HS CODE：2934100090
• Customs Data：

  China Customs Code:

  2934100090

  Overview:

  2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%